Cas no 1021209-99-3 (4-propyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide)

• Product Name: 4-propyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• CAS No: 1021209-99-3
• MF: C₂₂H₂₂N₂O₃S₂
• MW: 426.551682949066
• CID: 5851511
• PubChem ID: 25852105
• Update Time: 2025-06-08

4-propyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-propyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide
• 4-propyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• 1021209-99-3
• VU0635684-1
• F5099-0020
• 4-propyl-N-(1-(thiophene-2-carbonyl)indolin-6-yl)benzenesulfonamide
• AKOS024498220

• Inchi： 1S/C22H22N2O3S2/c1-2-4-16-6-10-19(11-7-16)29(26,27)23-18-9-8-17-12-13-24(20(17)15-18)22(25)21-5-3-14-28-21/h3,5-11,14-15,23H,2,4,12-13H2,1H3
• InChI Key： YAYNNXWRIYVAST-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(C2SC=CC=2)=O)(=O)=O)=CC=C(CCC)C=C1

Computed Properties

• Exact Mass: 426.10718492g/mol
• Monoisotopic Mass: 426.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 4-propyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide

Comprehensive Overview of 4-propyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide (CAS No. 1021209-99-3)

In the realm of pharmaceutical and biochemical research, 4-propyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide (CAS No. 1021209-99-3) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique molecular structure combining a thiophene ring and an indole core, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its sulfonamide moiety, which is known to play a pivotal role in modulating biological activity, making it a promising candidate for targeting various enzymes and receptors.

The compound's CAS No. 1021209-99-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. Recent trends indicate a surge in inquiries about its synthesis, mechanism of action, and potential as a therapeutic agent. Given the rising demand for novel small-molecule inhibitors, this compound's thiophene-2-carbonyl and indole components have drawn attention for their ability to enhance binding affinity and selectivity in drug-target interactions. Such features align with current research priorities, including the development of kinase inhibitors and GPCR modulators.

From a structural perspective, the 4-propylbenzene segment of the molecule contributes to its lipophilicity, a critical factor in optimizing drug permeability and bioavailability. This attribute is particularly relevant in the context of central nervous system (CNS) drug design, where balancing solubility and membrane penetration is essential. Moreover, the dihydro-1H-indole scaffold is a well-recognized pharmacophore in anti-inflammatory and anticancer agents, further amplifying the compound's appeal for preclinical studies.

In the era of AI-driven drug discovery, computational tools are being leveraged to predict the ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of 4-propyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide. Questions about its metabolic stability and toxicity profile are common among researchers, highlighting the need for robust experimental validation. Additionally, its potential as a lead compound for orphan diseases has sparked discussions in niche scientific communities, underscoring its versatility.

The compound's nomenclature, though complex, is a testament to its intricate design. The thiophene-2-carbonyl group, for instance, is a recurring motif in heterocyclic chemistry, often associated with improved electrophilic reactivity. Meanwhile, the sulfonamide linkage is a hallmark of many FDA-approved drugs, including diuretics and antibiotics, reinforcing the compound's credibility in translational research.

As the scientific community continues to explore structure-activity relationships (SAR), 4-propyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide stands out as a compelling case study. Its multi-target potential and scaffold diversity make it a valuable asset for high-throughput screening campaigns. With ongoing advancements in cryo-EM and X-ray crystallography, elucidating its binding modes could unlock new avenues for precision medicine.

In summary, CAS No. 1021209-99-3 represents a convergence of innovative chemical design and therapeutic promise. Its sulfonamide backbone, coupled with thiophene and indole functionalities, positions it at the forefront of drug discovery. As researchers address key questions about its pharmacokinetics and target engagement, this compound is poised to make meaningful contributions to the next generation of biopharmaceuticals.